Cas no 2228313-95-7 (2,2-Difluoro-3-[2-fluoro-5-(trifluoromethyl)phenyl]propanoic acid)

2,2-Difluoro-3-[2-fluoro-5-(trifluoromethyl)phenyl]propanoic acid is a fluorinated aromatic propanoic acid derivative characterized by its unique structural features, including multiple fluorine substituents. The presence of difluoro and trifluoromethyl groups enhances its electron-withdrawing properties, making it a valuable intermediate in organic synthesis, particularly for pharmaceuticals and agrochemicals. Its high stability and reactivity under selective conditions allow for precise functionalization in complex molecular frameworks. The compound’s fluorine-rich structure also contributes to improved metabolic stability and bioavailability in drug development. Suitable for cross-coupling reactions and derivatization, it serves as a versatile building block for advanced chemical applications.
2,2-Difluoro-3-[2-fluoro-5-(trifluoromethyl)phenyl]propanoic acid structure
2228313-95-7 structure
Product Name:2,2-Difluoro-3-[2-fluoro-5-(trifluoromethyl)phenyl]propanoic acid
CAS No:2228313-95-7
MF:C10H6F6O2
MW:272.143864154816
CID:5946052
PubChem ID:165692486
Update Time:2025-05-25

2,2-Difluoro-3-[2-fluoro-5-(trifluoromethyl)phenyl]propanoic acid Chemical and Physical Properties

Names and Identifiers

    • 2,2-difluoro-3-[2-fluoro-5-(trifluoromethyl)phenyl]propanoic acid
    • EN300-1957733
    • 2228313-95-7
    • 2,2-Difluoro-3-[2-fluoro-5-(trifluoromethyl)phenyl]propanoic acid
    • Inchi: 1S/C10H6F6O2/c11-7-2-1-6(10(14,15)16)3-5(7)4-9(12,13)8(17)18/h1-3H,4H2,(H,17,18)
    • InChI Key: UFSRMGPJNADMEY-UHFFFAOYSA-N
    • SMILES: FC(C(=O)O)(CC1C(=CC=C(C(F)(F)F)C=1)F)F

Computed Properties

  • Exact Mass: 272.02719840g/mol
  • Monoisotopic Mass: 272.02719840g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 314
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 37.3Ų

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2,2-Difluoro-3-[2-fluoro-5-(trifluoromethyl)phenyl]propanoic acid Related Literature

Additional information on 2,2-Difluoro-3-[2-fluoro-5-(trifluoromethyl)phenyl]propanoic acid

Research Briefing on 2,2-Difluoro-3-[2-fluoro-5-(trifluoromethyl)phenyl]propanoic acid (CAS: 2228313-95-7)

2,2-Difluoro-3-[2-fluoro-5-(trifluoromethyl)phenyl]propanoic acid (CAS: 2228313-95-7) is a fluorinated phenylpropanoic acid derivative that has recently garnered attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound, characterized by multiple fluorine substitutions, exhibits enhanced metabolic stability and lipophilicity, making it a promising candidate for drug development. Recent studies have explored its role as a key intermediate in the synthesis of bioactive molecules and its potential as a modulator of specific biological targets.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the synthetic pathways and biological activity of 2,2-Difluoro-3-[2-fluoro-5-(trifluoromethyl)phenyl]propanoic acid. The study highlighted its utility as a building block for the development of novel nonsteroidal anti-inflammatory drugs (NSAIDs) with improved selectivity for cyclooxygenase-2 (COX-2). The fluorinated aromatic ring and propanoic acid moiety were found to enhance binding affinity to the COX-2 active site while minimizing gastrointestinal side effects commonly associated with traditional NSAIDs.

Another significant application of this compound was reported in a 2024 Nature Communications article, where it was incorporated into a series of small-molecule inhibitors targeting the PD-1/PD-L1 immune checkpoint pathway. The researchers demonstrated that the trifluoromethyl group at the 5-position of the phenyl ring played a critical role in stabilizing hydrophobic interactions with the PD-L1 protein, leading to potent inhibition of immune evasion in cancer cells. This finding opens new avenues for the development of immunotherapies with enhanced efficacy.

From a synthetic chemistry perspective, recent advances in the preparation of 2,2-Difluoro-3-[2-fluoro-5-(trifluoromethyl)phenyl]propanoic acid have been achieved through palladium-catalyzed cross-coupling reactions, as described in a 2023 Organic Letters publication. The optimized protocol offers high yields (>85%) and excellent regioselectivity, addressing previous challenges associated with the introduction of multiple fluorine atoms. This methodological improvement is expected to facilitate broader exploration of the compound's applications in medicinal chemistry.

Pharmacokinetic studies conducted in 2024 revealed that 2,2-Difluoro-3-[2-fluoro-5-(trifluoromethyl)phenyl]propanoic acid exhibits favorable absorption and distribution profiles in rodent models, with a plasma half-life of approximately 6 hours. The presence of fluorine atoms was shown to significantly reduce oxidative metabolism, thereby prolonging systemic exposure. These properties make the compound particularly attractive for further optimization as a drug candidate.

Looking ahead, researchers are exploring the potential of 2,2-Difluoro-3-[2-fluoro-5-(trifluoromethyl)phenyl]propanoic acid in additional therapeutic areas, including metabolic disorders and neurodegenerative diseases. Preliminary data suggest that fluorinated analogs derived from this scaffold may modulate PPARγ and GSK-3β activity, though further validation is required. The compound's versatility as both a therapeutic agent and a synthetic intermediate positions it as a valuable tool for chemical biology research and drug discovery efforts.

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